3-(Benzimidazol-1-yl)-N-[(4-chlorophenyl)methyl]azetidine-1-carboxamide

• IUPAC Name: 3-(benzimidazol-1-yl)-N-[(4-chlorophenyl)methyl]azetidine-1-carboxamide
• InChI: InChI=1S/C18H17ClN4O/c19-14-7-5-13(6-8-14)9-20-18(24)22-10-15(11-22)23-12-21-16-3-1-2-4-17(16)23/h1-8,12,15H,9-11H2,(H,20,24)
• InChI Key: PKGPIYVPNXPARO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC=C(C=C2)Cl)N3C=NC4=CC=CC=C43
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

The compound “3-(Benzimidazol-1-yl)-N-[(4-chlorophenyl)methyl]azetidine-1-carboxamide” is a complex organic molecule. It contains a benzimidazole group, which is a fused aromatic ring system, a chlorophenyl group, and an azetidine group, which is a three-membered nitrogen-containing ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. The benzimidazole and chlorophenyl groups are likely to contribute significantly to the compound’s overall shape and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzimidazole, chlorophenyl, and azetidine groups. The benzimidazole group might participate in reactions with electrophiles, while the chlorophenyl group could undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole group might increase its stability and resistance to oxidation.

Future Directions

The study of benzimidazole derivatives is a promising area of research, given their potential biological activities. Future research could explore the synthesis of this compound and its derivatives, as well as their potential applications in medicine.